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Compound of Interest

Tris(2-butyloxyethyl)phosphate-
azz

Cat. No.: B12375665

Compound Name:

In-Depth Technical Guide: TBEP-d27

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical
properties of the deuterated organophosphate, Tris(2-butoxyethyl) phosphate-d27 (TBEP-d27).
The information is intended for researchers, scientists, and professionals in drug development
and environmental science. This document summarizes key data in a structured format,
outlines relevant experimental methodologies, and visualizes associated biological pathways
and workflows.

Core Chemical and Physical Properties

TBEP-d27 is the deuterated form of Tris(2-butoxyethyl) phosphate (TBEP), a widely used flame
retardant and plasticizer. The "-d27" designation indicates that 27 hydrogen atoms in the
molecule have been replaced by deuterium. This isotopic labeling is particularly useful in
analytical and metabolic studies to trace the compound's fate and behavior.

Quantitative Data Summary

The following tables summarize the key chemical and physical properties of both TBEP-d27
and its non-deuterated counterpart, TBEP.
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TBEP (Tris(2-

Property TBEP-d27 butoxyethyl) References
phosphate)

Molecular Formula C18H12D2707P C18H3907P [1]

Molecular Weight 425.64 g/mol 398.47 g/mol [1]

CAS Number Not available 78-51-3 [1]

Colorless to light-

Appearance - yellow transparent
liquid
Purity >95% (GC) 94% [1]

TBEP (Tris(2-butoxyethyl)

Physical Property References
phosphate)

Density 1.006 g/mL at 25 °C

Boiling Point 215-228 °C at 4 mmHg

Vapor Pressure 0.03 mmHg at 150 °C

Refractive Index n20/D 1.438

Experimental Protocols

Detailed experimental protocols for the synthesis and analysis of TBEP and its deuterated
analogue are crucial for reproducible research. Below are outlines of common methodologies.

Synthesis of Tris(2-butoxyethyl) phosphate (TBEP)

A common industrial synthesis method involves the reaction of ethylene glycol monobutyl ether
with phosphorus oxychloride in the presence of a catalyst and a water absorbent. The crude
product is then purified through a series of washing, stratification, and distillation steps to yield
the final TBEP product.[2]

General Procedure:
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» React ethylene glycol monobutyl ether with phosphorus oxychloride with a catalyst such as
titanium tetrachloride.[2]

e The resulting crude TBEP undergoes multistage countercurrent extraction washing.[2]

e The washed product is allowed to stand for stratification to separate the aqueous and
organic layers.[2]

e The organic layer is subjected to reduced pressure steam distillation to remove residual
ethylene glycol monobutyl ether.[2]

» Finally, reduced pressure dehydration and filtration are performed to obtain the purified
TBEP.[2]

Analytical Methodology: Gas Chromatography-Mass
Spectrometry (GC-MS)

GC-MS is a standard technique for the quantification of TBEP in various environmental and
biological matrices.

Sample Preparation (Water Samples):

e Solid-Phase Extraction (SPE): Due to low concentrations in environmental samples, an
enrichment step is necessary. A large volume of the water sample (e.g., 1.5-2.5 L) is passed
through a solid-phase extraction cartridge (e.g., Bond Elut PPL).[3]

o Elution: The analytes are eluted from the cartridge using a small amount of organic solvent.

[3]

 Internal Standard: An internal standard (e.g., squalane) is added to the extract before GC-
MS analysis for accurate quantification.[3]

Instrumentation: A gas chromatograph coupled with a mass spectrometer (GC-MS) is used for
analysis. The quantification is typically based on the mass trace of a prominent ion of the target
compound using an internal standard calibration.[3]
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Analytical Methodology: Nuclear Magnetic Resonance
(NMR) Spectroscopy

NMR spectroscopy is a powerful tool for the structural elucidation and purity assessment of
organophosphorus compounds like TBEP. Both 3P and *H NMR are commonly employed.

General Considerations for Organophosphorus Compounds:

o Sample Preparation: The sample is dissolved in a suitable deuterated solvent. For neat liquid
samples, they can be transferred into a standard NMR tube and degassed.[4]

 Instrumentation: A high-field NMR spectrometer is used. Zero-field NMR J-spectroscopy can
also be utilized to distinguish between different organophosphorus compounds based on
their unique J-coupling values.[4]

o Data Acquisition: For 3P NMR, spectra can be acquired with or without proton decoupling to
observe phosphorus-proton coupling.[5]

Signaling Pathways and Experimental Workflows

Recent research has highlighted the impact of TBEP on various cellular signaling pathways,
primarily in toxicological contexts.

TBEP-Induced Cellular Signaling Pathways

Studies in human liver carcinoma cells (HepG2) have shown that TBEP can induce apoptosis
and cell cycle arrest through the activation of specific signaling cascades.[1][6] TBEP exposure
can lead to oxidative stress, which in turn triggers the mitochondrial and p53-mediated
apoptosis pathways.[1][6] This involves the activation of the c-Jun N-terminal kinase (JNK)
pathway, a key component of the mitogen-activated protein kinase (MAPK) signaling family.[1]
Furthermore, TBEP has been shown to disrupt human motor neuron development by affecting
cell survival and differentiation through the dysregulation of the BMP and Wnt signaling
pathways.[7]
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Caption: TBEP-induced signaling pathways leading to adverse cellular outcomes.

Experimental Workflow for TBEP Toxicological Analysis

A typical workflow to investigate the toxicological effects of TBEP on a cell line like HepG2
involves a series of in vitro assays.
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Caption: A generalized workflow for in vitro toxicological assessment of TBEP.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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